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Compound of Interest

Compound Name: 1-Methyl-2-pyrrolidineethanol

Cat. No.: B046732 Get Quote

An In-depth Technical Guide to 2-(1-methylpyrrolidin-2-yl)ethanol

This technical guide provides a comprehensive overview of 2-(1-methylpyrrolidin-2-yl)ethanol, a

versatile chemical intermediate. The document is intended for researchers, scientists, and

professionals in drug development, offering detailed information on its chemical identity,

properties, synthesis, and applications.

Chemical Identity and Properties
The formal IUPAC name for 1-Methyl-2-pyrrolidineethanol is 2-(1-methylpyrrolidin-2-

yl)ethanol[1][2][3]. It is also known by several synonyms, including N-methyl-2-(2-

hydroxyethyl)pyrrolidine and 2-(n-methylpyrrolidin-2-yl)ethanol[1]. This compound is a valuable

building block in the synthesis of various pharmaceutical compounds[4].

Chemical Identifiers
Identifier Value

CAS Number 67004-64-2[1][5]

Molecular Formula C7H15NO[1][2][5]

Molecular Weight 129.20 g/mol [1][2][5]

InChI
InChI=1S/C7H15NO/c1-8-5-2-3-7(8)4-6-

9/h7,9H,2-6H2,1H3[1][3]

Canonical SMILES CN1CCCC1CCO[1][3]
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Physicochemical Properties
A summary of the key physicochemical properties of 2-(1-methylpyrrolidin-2-yl)ethanol is

presented below.

Property Value

Appearance Clear yellow to brownish liquid[6]

Density 1.0 ± 0.1 g/cm³[5]

Boiling Point 214.0 ± 0.0 °C at 760 mmHg[5]

Flash Point 84.4 ± 0.0 °C[5]

Water Solubility Miscible[2]

LogP 0.08[5]

Refractive Index 1.469[5]

pKa 15.03 ± 0.10 (Predicted)[2]

Synthesis of 2-(1-methylpyrrolidin-2-yl)ethanol
Several synthetic routes for 2-(1-methylpyrrolidin-2-yl)ethanol have been reported. The

following sections detail some of the established experimental protocols.

Synthesis via Reduction of Methyl 1-methylpyrrolidine-
2-acetate
A common method involves the reduction of a carboxylate precursor.
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Methyl 1-methylpyrrolidine-2-acetate

Dissolve in Methanol

Slowly add NaBH4

Heat to reflux for 12 hours

Remove methanol by rotary evaporation

Add Ethyl Acetate and Water

Separate Organic Layer

Wash with Saturated Saline

Dry with Anhydrous Sodium Sulfate

Concentrate under reduced pressure

2-(1-methylpyrrolidin-2-yl)ethanol
(Colorless Liquid)
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Synthesis of 2-(1-methylpyrrolidin-2-yl)ethanol.
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Experimental Protocol:

Weigh 5.0 g of methyl 1-methylpyrrolidine-2-acetate and place it in a round-bottomed flask.

Add 50 mL of methanol to dissolve the starting material.[6]

Slowly add 2.0 g of sodium borohydride (NaBH4) to the solution.[6]

Heat the reaction mixture to reflux and maintain for 12 hours.[6]

After the reaction is complete, remove the methanol by rotary evaporation under reduced

pressure.[6]

To the residue, add 50 mL of ethyl acetate and 50 mL of water.[6]

Transfer the mixture to a separatory funnel, shake well, and allow the layers to separate.

Collect the organic layer and wash it with saturated saline solution.[6]

Dry the organic layer with anhydrous sodium sulfate.[6]

Filter to remove the desiccant and concentrate the organic solvent under reduced pressure

to obtain the final product as a colorless liquid.[6]

Alternative Synthesis Methods
Research has explored other synthetic pathways, including:

Lithium aluminum hydride reduction of ethyl ecgoninate: This was reported as a preferred

procedure in one study.[7]

Reaction of Δ-pyrrylmagnesium bromide with ethylene oxide: This is followed by catalytic

reduction and N-methylation, though it has been noted to produce poor yields.[7]

N-methylation of 2-pyrrolidineethanol: This involves the preparation of the precursor through

the reaction of methyl ethyl β-ketoadipate.[7]

Applications in Drug Development
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2-(1-methylpyrrolidin-2-yl)ethanol is a crucial intermediate in the pharmaceutical industry[4][6].

Its chemical structure makes it a valuable precursor for a variety of pharmaceutical

compounds[4].

Synthesis of Active Pharmaceutical Ingredients (APIs)
This compound serves as a key building block in the synthesis of several APIs. Notable

examples include its use in the production of aripiprazole hydrochloride, a medication for

mental health disorders, and chlorpheniramine, used to treat allergic conditions[4]. It is also

used in the synthesis of Clemastine, an antihistamine[6][7].

Precursor Synthesis API Synthesis Drug Formulation

2-(1-methylpyrrolidin-2-yl)ethanol Chemical Reactions
(e.g., Esterification, Alkylation)

Key Building Block Intermediate Compounds Final API Product Purification Formulation with Excipients Final Drug Product
(e.g., Tablets, Injections)

Click to download full resolution via product page

Role in API Synthesis and Drug Formulation.

Research and Development
In laboratory settings, researchers utilize 2-(1-methylpyrrolidin-2-yl)ethanol for the exploration

and development of new therapeutic agents[4]. Its high purity is essential for ensuring the

accuracy and reproducibility of research and development efforts[4].

Biological Activity and Signaling Pathways
Currently, there is limited publicly available information specifically detailing the signaling

pathways directly modulated by 2-(1-methylpyrrolidin-2-yl)ethanol. Its primary role described in

the literature is that of a chemical intermediate in the synthesis of pharmacologically active

molecules. The biological activity and mechanism of action would be characteristic of the final

API it is used to synthesize.

Analytical Methods
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While specific analytical protocols for 2-(1-methylpyrrolidin-2-yl)ethanol are not extensively

detailed in the provided results, a general workflow for the analysis of a related compound, N-

methyl-2-pyrrolidone (NMP), in a biological matrix using HPLC-MS/MS can be adapted. This

provides a framework for developing a quantitative analytical method.
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Generalized Analytical Workflow for Quantification.
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Experimental Protocol Outline (based on NMP analysis):

Sample Preparation: An internal standard (e.g., a deuterated version of the analyte) is added

to the sample (e.g., bovine liver)[8].

Extraction: The analyte is extracted from the matrix using organic solvents such as methanol

and acetonitrile[8].

Dilution: The extract is diluted to an appropriate concentration for analysis[8].

Chromatographic Separation: The diluted extract is injected into a high-performance liquid

chromatography (HPLC) system, typically with a hydrophobic column, to separate the

analyte from other components[8].

Detection and Quantitation: The analyte is detected using tandem mass spectrometry

(MS/MS) with positive electrospray ionization. Quantitation is achieved by creating an

external standard calibration curve of the peak area ratio of the analyte to the internal

standard versus concentration[8].

Confirmation: The identity of the analyte is confirmed by monitoring multiple precursor-to-

product ion transitions and comparing their ratios to those of a known standard[8].

Safety and Handling
2-(1-methylpyrrolidin-2-yl)ethanol is classified as harmful if swallowed, causes skin irritation,

and causes serious eye damage[1][9]. Appropriate personal protective equipment, including

gloves and eye protection, should be worn when handling this chemical[9]. It should be stored

in a cool, dry, well-ventilated area away from incompatible substances and sources of

ignition[3].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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